Cas no 606118-05-2 (Acetamide, N-[4-[[4-(2-benzothiazolyl)-1-piperazinyl]sulfonyl]phenyl]- (9CI))

• Product Name: Acetamide, N-[4-[[4-(2-benzothiazolyl)-1-piperazinyl]sulfonyl]phenyl]- (9CI)
• CAS No: 606118-05-2
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 1022224
• PubChem ID: 1455381
• Update Time: 2025-04-20

Acetamide, N-[4-[[4-(2-benzothiazolyl)-1-piperazinyl]sulfonyl]phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[4-(2-benzothiazolyl)-1-piperazinyl]sulfonyl]phenyl]- (9CI)
• N-(4-{[4-(1,3-Benzothiazol-2-yl)-1-piperazinyl]sulfonyl}phenyl)ac etamide
• N-(4-{[4-(1,3-Benzothiazol-2-yl)-1-piperazinyl]sulfonyl}phenyl)acetamide
• 606118-05-2
• HMS1685N21
• ACETAMIDE,N-[4-[[4-(BENZO[D]THIAZOL-2-YL)-(PIPERAZIN-1-YL)]SULFONYL]PHENYL]-
• AKOS000792145

• Inchi： 1S/C19H20N4O3S2/c1-14(24)20-15-6-8-16(9-7-15)28(25,26)23-12-10-22(11-13-23)19-21-17-4-2-3-5-18(17)27-19/h2-9H,10-13H2,1H3,(H,20,24)
• InChI Key： XPKDVICEDRPDPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(C2=NC3C=CC=CC=3S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 416.09768286g/mol
• Monoisotopic Mass: 416.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų